Cas no 89244-48-4 (Pyridine, 2,4,5-trimethyl-3-nitro-)
89244-48-4 structure
Product Name:Pyridine, 2,4,5-trimethyl-3-nitro-
CAS No:89244-48-4
MF:C8H10N2O2
MW:166.177201747894
CID:606979
PubChem ID:71323073
Update Time:2025-04-19
Pyridine, 2,4,5-trimethyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,4,5-trimethyl-3-nitro-
- 2,4,5-trimethyl-3-nitropyridine
- DTXSID80752691
- 89244-48-4
-
- Inchi: 1S/C8H10N2O2/c1-5-4-9-7(3)8(6(5)2)10(11)12/h4H,1-3H3
- InChI Key: YAPQOTYDOUZILG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=NC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.7Ų
Pyridine, 2,4,5-trimethyl-3-nitro- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jason Wan Lab Chip, 2020,20, 4528-4538
89244-48-4 (Pyridine, 2,4,5-trimethyl-3-nitro-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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